2-((2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
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Description
Scientific Research Applications
Synthesis and Antitumor Activity
This compound has been explored in the synthesis of novel heterocyclic compounds, showing significant potential in antitumor activities. For instance, a study by Abu‐Hashem, Al-Hussain, and Zaki (2020) on novel heterocyclic compounds derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities, indicating potential applications in cancer treatment (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, another study by Fahim, Elshikh, and Darwish (2019) reported on the synthesis of pyrimidiopyrazole derivatives, showcasing notable in vitro antitumor activity against the HepG2 cell line (Fahim, Elshikh, & Darwish, 2019).
Antimicrobial Activity
The compound's derivatives have also been examined for their antimicrobial properties. A study by Hossan et al. (2012) synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, showing significant antibacterial and antifungal activities (Hossan et al., 2012). Additionally, Bondock, Rabie, Etman, and Fadda (2008) utilized 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide for the synthesis of heterocycles with antimicrobial potential (Bondock, Rabie, Etman, & Fadda, 2008).
Central Nervous System Depressant Activity
Research by Manjunath, Mohan, Naragund, and Shishoo (1997) on derivatives of 2-chloromethyl-3-N-substituted arylthieno (2,3-d)pyrimidin-4-ones showed marked sedative action, indicating potential use as central nervous system depressants (Manjunath, Mohan, Naragund, & Shishoo, 1997).
Properties
IUPAC Name |
2-(7-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O5S/c1-28-21-19(23(31)29(2)24(28)32)22(27-20(26-21)14-6-4-3-5-7-14)35-13-18(30)25-15-8-9-16-17(12-15)34-11-10-33-16/h8-9,12,14H,3-7,10-11,13H2,1-2H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSHBAWZNZLWEGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3CCCCC3)SCC(=O)NC4=CC5=C(C=C4)OCCO5)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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